molecular formula C12H17ClO B400815 1-(1-Chloro-2-methylpropan-2-yl)-2-ethoxybenzene

1-(1-Chloro-2-methylpropan-2-yl)-2-ethoxybenzene

Cat. No.: B400815
M. Wt: 212.71g/mol
InChI Key: QSTXUWDNHBTZGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-Chloro-2-methylpropan-2-yl)-2-ethoxybenzene is a useful research compound. Its molecular formula is C12H17ClO and its molecular weight is 212.71g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17ClO

Molecular Weight

212.71g/mol

IUPAC Name

1-(1-chloro-2-methylpropan-2-yl)-2-ethoxybenzene

InChI

InChI=1S/C12H17ClO/c1-4-14-11-8-6-5-7-10(11)12(2,3)9-13/h5-8H,4,9H2,1-3H3

InChI Key

QSTXUWDNHBTZGA-UHFFFAOYSA-N

SMILES

CCOC1=CC=CC=C1C(C)(C)CCl

Canonical SMILES

CCOC1=CC=CC=C1C(C)(C)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

120 g of 98% sulfuric acid was charged in a 500 ml four-neck flask. 200 g of phenetole was added dropwise thereto while the temperature was kept at 45° C. A mixed solution of 90 g of methallyl chloride and 165 g of phenetole was added dropwise thereto over 10 h while the temperature was kept at 0° to 10° C. The mixture was kept at 25° C. for 15 h and then poured into ice/water. An organic layer was separated out, washed thoroughly with a dilute aqueous sodium hydroxide solution and then water and dried over anhydrous sodium sulfate to obtain 451.2 g of crude 2-(2-ethoxyphenyl)-2-methylpropyl chloride. The crude product was analyzed according to gas chromatography to reveal that it comprised 22% of 2-(4-ethoxyphenyl)-2-methylpropyl chloride and 78% of 2-(2-ethoxyphenyl)-2-methylpropyl chloride (isomer).
Quantity
120 g
Type
reactant
Reaction Step One
Quantity
200 g
Type
reactant
Reaction Step Two
Quantity
90 g
Type
reactant
Reaction Step Three
Quantity
165 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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